![molecular formula C7H7BrClF2N B1384608 (2-Bromo-3,4-difluorophenyl)methanamine hydrochloride CAS No. 2231675-44-6](/img/structure/B1384608.png)
(2-Bromo-3,4-difluorophenyl)methanamine hydrochloride
Overview
Description
2-Bromo-3,4-difluorophenyl)methanamine hydrochloride, also known as bromodifluoromethane, is a chemical compound that has been used in a variety of scientific research applications. This compound has a unique structure, with a bromine atom connected to a difluorophenyl group and a methylamine group. It has a number of interesting properties, such as its ability to form a stable salt, and its potential as a useful reagent in organic synthesis.
Scientific Research Applications
Metabolism and Synthesis Studies
In vivo Metabolism Research : A study conducted on the metabolism of a related compound in rats identified several metabolites, suggesting multiple metabolic pathways, which can be relevant for understanding the metabolism of similar compounds (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).
Synthesis of Related Compounds : Research on synthesizing related compounds, like sertraline imine, has led to the development of cleaner, simpler, and more efficient methods. These methods could potentially be applied to the synthesis of (2-Bromo-3,4-difluorophenyl)methanamine hydrochloride (Taber, Pfisterer, & Colberg, 2004).
Crystal Structure and Theoretical Studies
- Crystal Structure Analysis : The crystal structure of a similar compound, 2-bromo-N-(2,4-difluorobenzyl)benzamide, was analyzed, providing insights into the molecular structure that could be applicable to this compound (Polo, Morales-Bayuelo, Orozco-Ugarriza, Henao, Galdámez, & Gutiérrez, 2019).
Applications in Material Science
- Photochromic Compounds Synthesis : A study described the synthesis of a photochromic compound using a process involving this compound, indicating its potential applications in material science (Liu, Yang, & Yu, 2008).
Biological Studies
Antimicrobial and Anticancer Studies : The synthesis of Schiff base rare earth metal complexes using related compounds demonstrated antimicrobial and anticancer activities, suggesting a potential avenue for biomedical applications (Preethi, Jayaprakash, Rani, & Vijayakumar, 2021).
Antimalarial Agent Research : The compound MMV019918, which is structurally related to this compound, was found to have activity against both sexual and asexual stages of the malaria parasite, indicating its potential as an antimalarial agent (Vallone, D’Alessandro, Brogi, Brindisi, Chemi, Alfano, Lamponi, Lee, Jez, Koolen, Dechering, Saponara, Fusi, Gorelli, Taramelli, Parapini, Caldelari, Campiani, Gemma, & Butini, 2018).
properties
IUPAC Name |
(2-bromo-3,4-difluorophenyl)methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF2N.ClH/c8-6-4(3-11)1-2-5(9)7(6)10;/h1-2H,3,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMDQCABNAOYNNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1CN)Br)F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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